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Compound of Interest

Compound Name:
2-Amino-N,N-diethyl-3-

methylbenzamide

CAS No.: 926250-76-2

Cat. No.: B3009091

Get Quote

Executive Summary
In drug development and materials science, the benzamide scaffold (

) is ubiquitous, serving as the pharmacophore for antipsychotics (e.g., Sulpiride), antiemetics
(e.g., Metoclopramide), and histone deacetylase (HDAC) inhibitors.

This guide moves beyond simple data tabulation. It explores the thermodynamic causality

governing why specific substitutions drastically alter melting points (MP) and boiling points

(BP). For the researcher, understanding these phase transitions is not merely about purity

identification—it is about predicting solubility, bioavailability, and solid-state stability

(polymorphism).

Part 1: The Physicochemical Landscape
To interpret the data, one must first understand the molecular architecture. Benzamides are

"sticky" molecules. Their high melting points relative to their molecular weight are driven by a

robust network of intermolecular hydrogen bonds.
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The Lattice Energy Hierarchy
The primary amide group (

) acts as both a double donor and a double acceptor of hydrogen bonds, typically forming
centrosymmetric dimers (the

graph set motif).
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Figure 1:The hierarchy of forces dictating the thermal properties of benzamides. Note that H-

bonding is the dominant vector.

Part 2: Data Repository
The following data aggregates experimentally validated values. Note the distinct "Symmetry

Effect" where para-substituted isomers consistently exhibit higher melting points than their

ortho or meta counterparts due to more efficient crystal packing.

Table 1: Melting & Boiling Points of Monosubstituted
Benzamides

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3009091/docs?utm_src=pdf-body-img#the-thermal-fingerprint-a-technical-guide-to-substituted-benzamides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3009091?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Name

Structure Substituent
MP (°C)
[1,2]

BP (°C) [3]* Key Insight

Benzamide -H 125 - 128 290

Reference

standard.

Forms strong

dimers.

2-

Chlorobenza

mide

-Cl (Ortho) 140 - 144 ~310 (dec)

Steric twist

reduces

planarity.

4-

Chlorobenza

mide

-Cl (Para) 176 - 180 ~320 (dec)

Symmetry

Effect: Packs

better than 2-

Cl.

2-

Hydroxybenz

amide

-OH (Ortho) 140 - 142 -

Intramolecula

r H-bond

(Salicylamide

) competes

with lattice

forces.

4-

Hydroxybenz

amide

-OH (Para) 160 - 164 -

No internal H-

bond;

extensive

intermolecula

r network

raises MP.

4-

Nitrobenzami

de

-NO2 (Para) 198 - 201 -

Strong dipole

+ Symmetry

= Very high

lattice energy.
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N-

Methylbenza

mide

N-Alkyl 76 - 78 306

H-Bond Loss:

Loss of one

NH donor

drastically

drops MP.

N,N-

Dimethylbenz

amide

N,N-Dialkyl 40 - 43 272

Loss of ALL

donors. Low

MP solid/oil.

*Note on Boiling Points: Most solid benzamides decompose before boiling at standard

atmospheric pressure (760 mmHg). BP values listed are often theoretical extrapolations or

measured under high vacuum.

Part 3: Structure-Property Relationships (SAR)
As a scientist, you must look for the "Why" behind the numbers.

The Ortho-Effect & Intramolecular Bonding
Compare 2-Hydroxybenzamide (Salicylamide) with 4-Hydroxybenzamide.

2-OH: The hydroxyl proton forms an intramolecular hydrogen bond with the amide carbonyl

oxygen. This "locks" the molecule, reducing its ability to network with neighbors.

4-OH: The hydroxyl is exposed, acting as an additional "hook" to grab neighboring

molecules.

Result: The 4-isomer has a significantly higher melting point (~162°C) compared to the 2-

isomer (~140°C) due to this networking capability [4].

The N-Substitution Drop
Observing N-Methylbenzamide (MP ~78°C) vs. Benzamide (MP ~127°C) reveals the critical

role of the amide protons. Replacing a Hydrogen with a Methyl group removes a donor site (

). The lattice energy collapses, lowering the melting point by nearly 50°C. This is a vital
consideration when designing drugs for oral bioavailability—lower MP often correlates with
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higher solubility but lower stability.

Part 4: Experimental Protocols (Self-Validating
Systems)
In a pharmaceutical context, simple capillary melting points are insufficient for polymorph

screening. Differential Scanning Calorimetry (DSC) is the gold standard.

Protocol: Thermal Analysis via DSC
Objective: Determine Onset Melting Point (

) and Enthalpy of Fusion (

).

Equipment: Heat Flux DSC (e.g., TA Instruments or Mettler Toledo). Standard: Indium (MP

156.6°C) for temperature and enthalpy calibration.

Step-by-Step Workflow:
Sample Prep: Weigh 2–5 mg of dried benzamide derivative into a Tzero aluminum pan.

Crimping: Hermetically seal (or pinhole lid if volatile evolution is expected).

Equilibration: Equilibrate at 25°C.

Ramp: Heat at 10°C/min to 250°C under Nitrogen purge (50 mL/min).

Validation:

Self-Check 1: Is the baseline flat? (Curvature indicates instrument contamination).

Self-Check 2: Is the peak sharp? (Broad peaks >3°C width indicate impurity or "melting

with decomposition").
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Figure 2:Logic flow for DSC analysis. Note: Pharma standards use

(extrapolated onset), not the peak maximum, as the official melting point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Thermal Fingerprint: A Technical Guide to
Substituted Benzamides]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3009091/docs#the-thermal-fingerprint-a-technical-
guide-to-substituted-benzamides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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